Ethyl-d5 carbamate Ethyl-d5 carbamate Labeled Urethane. Naturally occurring contaminant in fermented foods, particularly wine, stone-fruit brandies, and bread. This substance is reasonably anticipated to be a human carcinogen.
Isotope labelled Urethane. Urethane is an ester of carbamic acid with an antineoplastic activity.
Brand Name: Vulcanchem
CAS No.: 73962-07-9
VCID: VC21342952
InChI: InChI=1S/C3H7NO2/c1-2-6-3(4)5/h2H2,1H3,(H2,4,5)/i1D3,2D2
SMILES: CCOC(=O)N
Molecular Formula: C3H2NO2D5
Molecular Weight: 94.12 g/mol

Ethyl-d5 carbamate

CAS No.: 73962-07-9

VCID: VC21342952

Molecular Formula: C3H2NO2D5

Molecular Weight: 94.12 g/mol

Purity: > 95%

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Ethyl-d5 carbamate - 73962-07-9

Description

Ethyl-d5 carbamate, also known as urethane-d5, is a deuterated form of ethyl carbamate (urethane), with the chemical formula C3H2D5NO2 and a molecular weight of 94.12 g/mol . It is used primarily as a stable isotope-labeled analytical standard in biochemical research and environmental studies. This compound is of particular interest due to its relation to ethyl carbamate, which is a known carcinogen and naturally occurs in fermented foods and beverages .

Uses and Applications

Ethyl-d5 carbamate is primarily used as a labeled compound in biochemical and environmental studies. It serves as a stable isotope-labeled version of ethyl carbamate, which is naturally present in fermented foods and beverages. Ethyl carbamate itself is used in various applications, including pharmaceuticals and as a solubilizer for pesticides and fumigants . The deuterated form allows researchers to track the metabolism and environmental fate of ethyl carbamate more accurately.

Research Findings

Research on ethyl carbamate has shown that it is a multisite carcinogen capable of inducing tumors in various animal species . Ethyl-d5 carbamate, being a labeled version, is used to study the metabolism and environmental persistence of ethyl carbamate. This includes understanding how it binds covalently with DNA, although its low daily intake in humans is considered of negligible concern .

Environmental Impact

Ethyl carbamate is listed as a contaminant candidate on the United States Environmental Protection Agency's (EPA) Drinking Water Contaminant Candidate List 3 (CCL 3) . The deuterated form, ethyl-d5 carbamate, is used in studies to assess environmental contamination and persistence. Understanding its environmental fate helps in managing risks associated with ethyl carbamate exposure.

CAS No. 73962-07-9
Product Name Ethyl-d5 carbamate
Molecular Formula C3H2NO2D5
Molecular Weight 94.12 g/mol
IUPAC Name 1,1,2,2,2-pentadeuterioethyl carbamate
Standard InChI InChI=1S/C3H7NO2/c1-2-6-3(4)5/h2H2,1H3,(H2,4,5)/i1D3,2D2
Standard InChIKey JOYRKODLDBILNP-ZBJDZAJPSA-N
Isomeric SMILES [2H]C([2H])([2H])C([2H])([2H])OC(=O)N
SMILES CCOC(=O)N
Canonical SMILES CCOC(=O)N
Appearance Liquid
Purity > 95%
Quantity Milligrams-Grams
Related CAS 51-79-6 (unlabelled)
Synonyms Ethyl-d5 Carbamate; Pracarbamine-d5; Leucethane-d5; Urethan-d5
Tag Ethane Impurities
PubChem Compound 16213572
Last Modified Aug 15 2023

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